(6-methyloxan-2-yl)methanesulfonyl chloride
Overview
Description
“(6-methyloxan-2-yl)methanesulfonyl chloride” is a chemical compound with the molecular formula C7H13ClO3S . It is a mixture of diastereomers . The compound has a molecular weight of 212.69 .
Molecular Structure Analysis
The InChI code for “(6-methyloxan-2-yl)methanesulfonyl chloride” is 1S/C7H13ClO3S/c1-6-2-3-7(11-4-6)5-12(8,9)10/h6-7H,2-5H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and formula.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (6-methyloxan-2-yl)methanesulfonyl chloride involves the reaction of 6-methyloxan-2-ylmethanol with methanesulfonyl chloride in the presence of a base.", "Starting Materials": [ "6-methyloxan-2-ylmethanol", "Methanesulfonyl chloride", "Base (such as triethylamine or pyridine)", "Solvent (such as dichloromethane or chloroform)" ], "Reaction": [ "Add the 6-methyloxan-2-ylmethanol to a flask containing the base and solvent.", "Cool the mixture to 0-5°C.", "Slowly add the methanesulfonyl chloride to the mixture while stirring.", "Allow the reaction to proceed at room temperature for several hours.", "Extract the product with a suitable solvent.", "Wash the organic layer with water and brine.", "Dry the organic layer over anhydrous sodium sulfate.", "Filter and concentrate the product under reduced pressure to obtain (6-methyloxan-2-yl)methanesulfonyl chloride as a colorless liquid." ] } | |
CAS RN |
2091448-04-1 |
Product Name |
(6-methyloxan-2-yl)methanesulfonyl chloride |
Molecular Formula |
C7H13ClO3S |
Molecular Weight |
212.7 |
Purity |
95 |
Origin of Product |
United States |
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